5-Azidomethyl-quinoline

• Molecular Formula: C10H8N4
• Molecular Weight: 184.20 g/mol
• IUPAC Name: 5-(azidomethyl)quinoline
• InChI: InChI=1S/C10H8N4/c11-14-13-7-8-3-1-5-10-9(8)4-2-6-12-10/h1-6H,7H2
• InChI Key: ZPRNGQVPYAOVJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CC=NC2=C1)CN=[N+]=[N-]

Description

5-Azidomethyl-quinoline is a useful research compound. Its molecular formula is C10H8N4 and its molecular weight is 184.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of quinolin-5-yl-methanol (96 mg, 0.60 mmol) and DPPA (202 μL, 0.91 mmol) in toluene (2 mL) was added DBU (166 μL, 1.09 mmol) at room temperature. The reaction mixture was stirred at room temperature for 16 h. The reaction mixture was diluted with 3M HCl (1.7 mL) and ethyl acetate (5 mL). The organic phase was separated and the aqueous phase was re-extracted with ethyl acetate (×2). The combined organic phase was dried over Na2SO4 and concentrated. The resulting residue was purified by silica gel prep TLC using 98:2 CH2Cl2:MeOH as an eluent to afford 49 mg of 5-azidomethyl-quinoline as light brown oil (44%).